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Compound of Interest

Compound Name: 4-tert-Butylbenzonitrile

Cat. No.: B1266226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-tert-butylbenzonitrile. The information is curated for researchers, scientists,
and professionals in drug development who utilize this compound as a key intermediate in the
synthesis of pharmaceuticals, agrochemicals, and high-performance pigments.[1][2][3] This
document summarizes essential quantitative data, details relevant experimental protocols, and
presents a logical workflow for its characterization.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 4-tert-
butylbenzonitrile, facilitating easy reference and comparison.
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Property Value Source(s)
Molecular Formula C11HisN [1112]
Molecular Weight 159.23 g/mol [11[2][41[5]
CAS Number 4210-32-6 [11[2][5][6]
Appearance Clear colorless liquid [4107]
Melting Point 12-14 °C [8]

Boiling Point 258 °C (lit.) [41[7118]
Density 0.94 g/mL at 25 °C (lit.) [4107]

Refractive Index

n20/D 1.518 (lit.)

[7](8]

Flash Point

>230 °F (>110 °C)

[4]

Log P (Octanol-Water Partition

Coefficient)

2.38t03.1

[1]

Solubility

Enhanced solubility in organic

solvents due to the tert-butyl

group.

[2]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of 4-tert-

butylbenzonitrile are outlined below. These protocols are based on standard laboratory

techniques.

1. Determination of Melting Point

The melting point of 4-tert-butylbenzonitrile, which is near room temperature, can be

determined using a capillary tube method with a suitable cooling and heating apparatus.

o Apparatus: Thiele tube or a calibrated melting point apparatus, thermometer, capillary tubes.

[9]

e Procedure:
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o A small amount of liquid 4-tert-butylbenzonitrile is introduced into a capillary tube, which
is then sealed.

o The capillary tube is attached to a thermometer.
o The assembly is placed in a cooling bath (e.g., an ice-water bath) to solidify the sample.

o The bath is then slowly heated at a rate of approximately 1-2°C per minute near the
expected melting point.[9]

o The temperature at which the solid first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.[10]

2. Determination of Boiling Point
The boiling point is determined using the capillary tube method in a heating bath.

e Apparatus: Thiele tube or an oil bath, small test tube, thermometer, capillary tube sealed at
one end.[11][12][13]

e Procedure:

o

A small amount of 4-tert-butylbenzonitrile is placed in a small test tube.

[¢]

A capillary tube, sealed at one end, is placed inverted into the test tube.[11]

The test tube is attached to a thermometer and heated in a Thiele tube or oil bath.

[¢]

[e]

The bath is heated slowly and uniformly.[11]

o

The temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube is noted. This is the boiling point.[11]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is employed to determine the purity of 4-tert-butylbenzonitrile and to confirm its
molecular weight.
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 Instrumentation: Agilent 8890 GCMS or similar.[14]

o Sample Preparation: A dilute solution of 4-tert-butylbenzonitrile (approximately 10 pg/mL)
is prepared in a volatile organic solvent such as acetone or dichloromethane.[15][16]

e GC Conditions:
o Injector Temperature: 275°C.[17]
o Column: A non-polar capillary column (e.g., DB-5).[16]

o Oven Program: An initial temperature of 60°C, held for 2 minutes, then ramped to 280°C at
a rate of 10°C/min.

» MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.[15]
o Mass Range: m/z 50-300.

o Data Analysis: The retention time of the peak corresponding to 4-tert-butylbenzonitrile is
used to assess purity, and the mass spectrum is analyzed to confirm the molecular ion peak
and fragmentation pattern.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to elucidate the molecular structure of 4-tert-
butylbenzonitrile.

o Sample Preparation: 5-10 mg of 4-tert-butylbenzonitrile is dissolved in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCI3) in an NMR tube.[18]

e 1H NMR Spectroscopy: The spectrum will show characteristic signals for the aromatic
protons and the tert-butyl protons. The integration of these signals will be proportional to the
number of protons.

e 13C NMR Spectroscopy: The spectrum will show distinct peaks for each unique carbon atom
in the molecule, including the quaternary carbons of the tert-butyl group and the nitrile
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carbon.
5. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in 4-tert-butylbenzonitrile.

o Sample Preparation: As 4-tert-butylbenzonitrile is a liquid at room temperature, a neat
spectrum can be obtained by placing a drop of the liquid between two salt plates (e.g., NaCl
or KBr).[19]

o Data Acquisition: The sample is placed in the IR spectrometer, and the spectrum is recorded.

o Expected Absorptions: The spectrum will show a characteristic strong absorption for the
nitrile (C=N) stretching vibration around 2230 cm~1. It will also display absorptions
corresponding to C-H stretching of the aromatic ring and the tert-butyl group, and C=C
stretching of the aromatic ring.

Visualizations

The following diagram illustrates a typical experimental workflow for the physicochemical
characterization of a synthesized batch of 4-tert-butylbenzonitrile.
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Caption: Workflow for the physicochemical characterization of 4-tert-butylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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